Cas no 1338949-31-7 (5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione)

• Product Name: 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione
• CAS No: 1338949-31-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 4589270
• PubChem ID: 62873025
• Update Time: 2025-06-07

5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 5-(2,3-dihydro-5-benzofuranyl)-

• Inchi： 1S/C11H10N2O3/c14-10-9(12-11(15)13-10)7-1-2-8-6(5-7)3-4-16-8/h1-2,5,9H,3-4H2,(H2,12,13,14,15)
• InChI Key： MYIWSUWDNVTXBX-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=C3OCCC3=C2)C(=O)N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA

5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione

Introduction to 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione (CAS No. 1338949-31-7)

5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1338949-31-7, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The presence of both benzofuran and imidazolidine moieties in its structure suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for further exploration.

The chemical structure of 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione consists of a benzofuran ring fused with an imidazolidine core. The benzofuran moiety is known for its stability and ability to engage in π-stacking interactions, while the imidazolidine ring provides a versatile scaffold for functionalization. These structural characteristics make the compound a valuable building block for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds. 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione has been studied for its potential role in various biological processes. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The benzofuran part of the molecule is particularly noteworthy for its ability to modulate biological responses by interacting with specific binding sites.

One of the most compelling aspects of 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis, allowing researchers to easily modify its structure and explore derivatives with enhanced biological activity. This flexibility is crucial for drug discovery programs, where rapid iteration and optimization are essential.

The imidazolidine core of 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione has been extensively studied for its role in various pharmacological contexts. Imidazolidines are known to exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione enhances its potential as a therapeutic agent by providing a framework that can be easily functionalized to target specific disease mechanisms.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity and specificity of small molecules like 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione towards biological targets. These computational studies have identified potential lead compounds that could be further optimized through medicinal chemistry approaches. By leveraging computational tools alongside experimental validation, scientists can accelerate the discovery process and identify novel therapeutic candidates more efficiently.

The benzofuran moiety in 5-(2,3-dihydro-1-benzofuran-5-yl)imidazolidine-2,4-dione also contributes to its potential as a drug candidate. Benzofurans are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antiviral effects. The structural stability of the benzofuran ring allows it to interact with biological targets in a predictable manner, making it an attractive component for drug design.

In conclusion, 5-(2,3-dihydro-1-benzofuran-5-yli midazolidine - 24 - dione (CAS No. 1338949 - 31 - 7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. With ongoing research and development efforts aimed at optimizing its properties, this compound holds significant promise for addressing various diseases and improving patient outcomes.